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Abstract

Thiocarbanilide, a symmetrical diarylthiourea, serves as a versatile scaffold in medicinal
chemistry and a key intermediate in various industrial applications. This technical guide
provides a comprehensive overview of thiocarbanilide, including its fundamental chemical
properties, detailed synthesis protocols, and its burgeoning role in drug discovery and
development. Particular emphasis is placed on its derivatives exhibiting antimicrobial and
anticancer activities, with a summary of their quantitative biological data. Experimental
methodologies for synthesis and biological evaluation are detailed to facilitate further research
and application in the field.

Introduction

Thiocarbanilide, also known as 1,3-diphenyl-2-thiourea, is an organic compound with the
chemical formula C13H12N2S.[1][2] Historically, it gained prominence as a vulcanization
accelerator in the rubber industry.[1] However, the focus of contemporary research has shifted
towards its utility as a pharmacophore in the design of novel therapeutic agents. The thiourea
moiety (S=C(NH)2) is a critical structural feature in a multitude of biologically active
compounds, demonstrating a wide array of pharmacological effects, including antibacterial,
antifungal, antiviral, and anticancer properties. This guide aims to provide a detailed technical
resource for professionals engaged in the research and development of thiocarbanilide and
its derivatives.
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Chemical and Physical Properties

Thiocarbanilide is a white to off-white crystalline powder with a bitter taste.[3] Its core
structure consists of a central thiocarbonyl group bonded to two aniline moieties.

Molecular Structure:
Molecular Structure of Thiocarbanilide

Table 1: Physicochemical Properties of Thiocarbanilide

Property Value Reference
CAS Number 102-08-9 (121041151061 7]
Molecular Formula C13H12N2S [3][4]6]
Molecular Weight 228.31 g/mol [3114]
White to off-white crystalline
Appearance [3]
powder
Melting Point 151-154 °C [4][5]
Boiling Point 348.7 °C at 760 mmHg [4115]
Density 1.284 g/cm3 [41[5]
Water Solubility <0.01 g/100 mL at 19 °C [4]15]
S=C(NC1=CC=CC=C1)NC1=
SMILES [6]
CC=CC=C1
FCSHMCFRCYZTRQ-
InChl Key [6]

UHFFFAOYSA-N

Synthesis of Thiocarbanilide and Its Derivatives

The classical synthesis of thiocarbanilide involves the reaction of aniline with carbon disulfide.
[1] Various modifications to this method have been developed to improve yield and purity.
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General Synthesis of Thiocarbanilide

A common method involves refluxing aniline and carbon disulfide, often in the presence of a
base or a diluent.
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General Synthesis of Thiocarbanilide

Reactants Reaction Conditions
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Simplified Kinase Inhibition by a Thiocarbanilide Derivative
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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